Cas no 1805160-59-1 (Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805160-59-1
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4846085
• Update Time: 2025-06-15

Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6ClF6NO3/c1-20-8(19)6-4(2-11)18-3-5(21-10(15,16)17)7(6)9(12,13)14/h3H,2H2,1H3
• InChI Key： XEQROKRSCMKVNA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805160-59-1): A Comprehensive Overview

Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805160-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate incorporates several key features that contribute to its reactivity and utility. The presence of a chloromethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, while the trifluoromethoxy and trifluoromethyl groups at the 5- and 4-positions, respectively, enhance the compound's lipophilicity and metabolic stability. These attributes make it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyridine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of substituents in Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate positions it as a potential building block for the synthesis of small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. The chloromethyl group in this molecule can be exploited to form covalent bonds with cysteine residues in target kinases, leading to the development of highly specific inhibitors. Additionally, the electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups can enhance binding affinity by modulating the electronic properties of the active site.

The synthesis of Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired substituents efficiently. The use of these modern synthetic approaches not only enhances the scalability of production but also allows for greater control over regioselectivity and stereochemistry.

Efforts to explore the pharmacological potential of this compound have led to several intriguing findings. Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against various kinases, including those overexpressed in tumors. Furthermore, structural modifications have revealed compounds with improved selectivity profiles, reduced toxicity, and enhanced pharmacokinetic properties. These discoveries underscore the importance of rational drug design and highlight the value of high-quality intermediates like Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate.

The impact of computational chemistry on the development of novel bioactive molecules cannot be overstated. Molecular modeling techniques are increasingly being used to predict binding affinities, optimize molecular structures, and identify potential lead compounds. By leveraging these tools, researchers can accelerate the drug discovery process and reduce experimental costs. In the context of Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, computational studies have helped elucidate its interaction with biological targets and guide subsequent synthetic efforts.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in medicinal chemistry. Exploration into new synthetic routes, investigation of its biological activity across different disease models, and optimization for clinical translation are all areas of active interest. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-(chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate are poised to play a pivotal role in shaping the next generation of therapeutic agents.